Cas no 16096-13-2 (2-Isopropoxypyridine)

• Product Name: 2-Isopropoxypyridine
• CAS No: 16096-13-2
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD11113404
• CID: 121411
• PubChem ID: 11073490
• Update Time: 2025-06-08

2-Isopropoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylethoxy)-Pyridine
• 2-Isopropoxypyridine
• 2-Isopropyloxypyridine
• Pyridine,2-(1-methylethoxy)-
• 2-propan-2-yloxypyridine
• isopropoxypyridine
• 2-(PROPAN-2-YLOXY)PYRIDINE
• FCH832391
• AB63711
• PYRIDINE, 2-(1-METHYLETHOXY)-
• AX8211685
• ST2404454
• Z0239
• AKOS006230703
• DS-14543
• DTXSID60454141
• D82294
• A883159
• CS-0154151
• MFCD11113404
• 16096-13-2
• SCHEMBL826368
• DB-365153

• MDL： MFCD11113404
• Inchi： 1S/C8H11NO/c1-7(2)10-8-5-3-4-6-9-8/h3-7H,1-2H3
• InChI Key： IFZZDINNCWFGEO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CN=1)C(C)C

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 179.6±13.0 °C at 760 mmHg
• Flash Point: 63.6±10.1 °C
• PSA: 22.12000
• LogP: 1.86880
• Vapor Pressure: 1.3±0.3 mmHg at 25°C

2-Isopropoxypyridine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Isopropoxypyridine

Comprehensive Overview of 2-Isopropoxypyridine (CAS No. 16096-13-2): Properties, Applications, and Industry Insights

2-Isopropoxypyridine (CAS No. 16096-13-2) is a specialized organic compound widely recognized for its versatility in pharmaceutical, agrochemical, and material science applications. This heterocyclic derivative, featuring a pyridine ring substituted with an isopropoxy group, has garnered significant attention due to its unique chemical properties and functional adaptability. As industries increasingly prioritize sustainable and efficient synthetic intermediates, 2-Isopropoxypyridine emerges as a critical component in modern chemical synthesis.

The molecular structure of 2-Isopropoxypyridine combines the electron-rich pyridine ring with the steric influence of the isopropoxy moiety, making it an excellent ligand or intermediate in catalytic reactions. Researchers frequently highlight its role in cross-coupling reactions, a topic trending in organic chemistry forums and AI-driven search queries like "pyridine derivatives in catalysis" or "green synthesis with heterocyclic compounds." Its stability under mild conditions aligns with the growing demand for eco-friendly chemical processes, a key concern for manufacturers and academic labs alike.

In the pharmaceutical sector, 2-Isopropoxypyridine serves as a building block for drug candidates targeting neurological and inflammatory diseases. Recent PubMed-indexed studies correlate its structural motifs with bioactive molecules, addressing popular search terms such as "pyridine-based drug discovery 2024". The compound’s solubility profile also makes it valuable for formulation scientists exploring "improved drug delivery systems," a hot topic in biotech innovation.

Material science applications leverage 2-Isopropoxypyridine as a precursor for advanced polymers and coatings. With rising interest in "high-performance materials for electronics," this compound contributes to dielectric layers and conductive films. Its thermal stability (often queried as "pyridine ether thermal degradation") ensures reliability in extreme environments, appealing to aerospace and automotive R&D teams.

From a regulatory standpoint, 2-Isopropoxypyridine (CAS No. 16096-13-2) complies with major chemical inventories like REACH and TSCA, a frequently searched criterion for compliance officers. Analytical methods for its quantification—such as GC-MS or HPLC (common queries include "analysis of alkoxypyridines")—are well-documented, ensuring quality control across supply chains. Storage recommendations emphasize inert atmospheres to prevent oxidation, addressing safety-related searches like "handling pyridine derivatives safely."

Market trends indicate growing procurement of 2-Isopropoxypyridine from Asia-Pacific suppliers, reflecting regional dominance in fine chemical production. Industry reports link this to cost-effective synthesis routes ("bulk alkoxypyridine manufacturers" being a top SEO term). Meanwhile, patent filings reveal novel applications in OLED technology, resonating with queries on "organic semiconductors 2024."

In summary, 2-Isopropoxypyridine (CAS No. 16096-13-2) exemplifies the intersection of innovation and practicality in contemporary chemistry. Its multidisciplinary utility—from life sciences to advanced materials—positions it as a compound of enduring relevance, mirroring the evolving priorities of research and industrial communities worldwide.